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Compound of Interest

Compound Name: S-Benzyl-DL-cysteine-2,3,3-D3

Cat. No.: B3044176 Get Quote

An In-Depth Technical Guide to S-Benzyl-DL-cysteine-2,3,3-D3 for Researchers and Drug

Development Professionals

This guide provides comprehensive technical information on S-Benzyl-DL-cysteine-2,3,3-D3,

a deuterated stable isotope-labeled compound. It is intended for researchers, scientists, and

professionals in drug development who utilize such compounds for quantitative analysis and as

research tools. The following sections detail its suppliers and pricing, relevant experimental

protocols, and key biological pathways.

Supplier and Pricing Information
S-Benzyl-DL-cysteine-2,3,3-D3 is a specialized chemical available from a limited number of

suppliers. The pricing and availability are summarized below for easy comparison.
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Supplier
Product
Code

Package
Size

Price (USD) Price (CAD) Availability

C/D/N

Isotopes[1][2]
D-5574 0.05 g $205.00 $277.00 In Stock

0.1 g $331.00 $447.00 In Stock

MedChemEx

press (MCE)

[3][4]

HY-144354S Not specified
Price on

request

Price on

request
In Stock

Fisher

Scientific[5]
30322255 0.05 g / 0.1 g

Price on

request

Price on

request
Available

Gentaur

(peptidequote

s)[6]

Not specified 10 mg
Price on

request

Price on

request
Available

Compound Specifications:

Synonyms: 3-(Benzylthio)-DL-alanine-2,3,3-d3, H-DL-Cys(Bzl)-OH-d3[1]

CAS Number: 51494-04-3[1]

Molecular Formula: C₁₀H₁₀D₃NO₂S[4]

Molecular Weight: 214.30 g/mol [1]

Isotopic Enrichment: ≥98 atom % D[1]

Storage: Store at room temperature.[1]

Experimental Protocols
This section provides detailed methodologies for the primary application of S-Benzyl-DL-
cysteine-2,3,3-D3 as an internal standard and a representative synthesis route.
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Protocol 1: Use as an Internal Standard for LC-MS/MS
Quantification
Objective: To accurately quantify the unlabeled S-Benzyl-DL-cysteine or a related analyte in a

biological matrix (e.g., plasma, tissue homogenate) using a stable isotope dilution method with

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Methodology:

Preparation of Stock Solutions:

Prepare a 1 mg/mL stock solution of S-Benzyl-DL-cysteine (the analyte to be measured) in

a suitable solvent (e.g., methanol).

Prepare a separate 1 mg/mL stock solution of the internal standard (IS), S-Benzyl-DL-
cysteine-2,3,3-D3, in the same solvent.

Preparation of Calibration Curve Standards:

Perform serial dilutions of the analyte stock solution to create a series of calibration

standards at concentrations ranging from 1 ng/mL to 1000 ng/mL.

Spike each calibration standard with a fixed concentration of the IS (e.g., 100 ng/mL).

Sample Preparation:

Thaw biological samples (e.g., 100 µL of plasma) on ice.

Add the fixed concentration of the IS to each sample.

Perform a protein precipitation by adding 3-4 volumes of ice-cold acetonitrile or methanol.

Vortex the mixture vigorously for 1 minute.

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated

protein.
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Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the dried extract in the mobile phase starting condition (e.g., 100 µL of 95:5

Water:Acetonitrile with 0.1% Formic Acid).

LC-MS/MS Analysis:

Inject the reconstituted samples and calibration standards onto an appropriate LC column

(e.g., C18).

Develop a Multiple Reaction Monitoring (MRM) method to monitor specific precursor-to-

product ion transitions for both the analyte and the IS.

Analyte (S-Benzyl-DL-cysteine): Q1/Q3 transition to be determined empirically.

Internal Standard (S-Benzyl-DL-cysteine-2,3,3-D3): Q1 mass will be +3 Da compared

to the analyte. The product ion may be the same or different, to be determined

empirically.

Analyze the samples using the developed LC-MS/MS method.

Data Analysis:

Calculate the peak area ratio of the analyte to the IS for each calibration standard.

Construct a calibration curve by plotting the peak area ratio against the known

concentrations of the standards.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Protocol 2: Representative Synthesis of S-Benzyl-DL-
cysteine
Objective: This protocol provides a general, representative method for the synthesis of S-

Benzyl-DL-cysteine, upon which the synthesis of the deuterated analog is based. The

deuterated version would require starting with a deuterated cysteine precursor.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b3044176?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Reaction Setup:

Dissolve DL-cysteine in a suitable aqueous base, such as 2 M sodium hydroxide (NaOH),

in a round-bottom flask equipped with a magnetic stirrer. The reaction should be

performed under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the

thiol group.

Cool the solution in an ice bath to 0-5°C.

S-Alkylation:

While stirring vigorously, add benzyl bromide (or benzyl chloride) dropwise to the cooled

cysteine solution. The benzylating agent should be added slowly to control the reaction

temperature.

Allow the reaction mixture to stir and slowly warm to room temperature. Continue stirring

for 12-24 hours.

Precipitation and Isolation:

Monitor the reaction for the formation of a white precipitate (the product).

Once the reaction is complete, adjust the pH of the solution to approximately 5-6 using a

suitable acid (e.g., acetic acid or dilute HCl). This will protonate the carboxyl group and

further encourage precipitation.

Collect the white solid product by vacuum filtration.

Purification:

Wash the collected solid with cold water, followed by a cold organic solvent like ethanol or

diethyl ether to remove unreacted benzyl bromide and other organic impurities.

For higher purity, the product can be recrystallized from a hot water/ethanol mixture.

Drying and Characterization:
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Dry the purified S-Benzyl-DL-cysteine under vacuum.

Confirm the identity and purity of the final product using analytical techniques such as

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Visualizations: Workflows and Biological Pathways
The following diagrams illustrate a typical experimental workflow and a relevant biological

pathway involving the target of the non-labeled parent compound.
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Caption: Experimental workflow for LC-MS/MS quantification using a stable isotope-labeled

internal standard.

The unlabeled parent compound, S-Benzyl-cysteine, is an inhibitor of the Alanine-Serine-

Cysteine Transporter 2 (ASCT2), a membrane protein crucial for amino acid homeostasis in

certain cells, particularly cancer cells.
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Caption: Competitive inhibition of the ASCT2 amino acid transporter by S-Benzyl-cysteine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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